Cas no 1807158-43-5 (4-Cyano-2-(difluoromethyl)-3-fluoro-5-methylpyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-fluoro-5-methylpyridine
• CAS No: 1807158-43-5
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871526
• Update Time: 2023-08-20

4-Cyano-2-(difluoromethyl)-3-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-fluoro-5-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-3-13-7(8(10)11)6(9)5(4)2-12/h3,8H,1H3
• InChI Key： YPYSMIYRZNEDOE-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(C)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7